Cas no 66658-86-4 (4-(4-Amino-2-chlorophenoxy)benzonitrile)

• Product Name: 4-(4-Amino-2-chlorophenoxy)benzonitrile
• CAS No: 66658-86-4
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• CID: 2857260
• PubChem ID: 20346903
• Update Time: 2025-04-21

4-(4-Amino-2-chlorophenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 66658-86-4
• SCHEMBL11424391
• AKOS000214958
• EN300-58470
• 4-(4-Amino-2-chlorophenoxy)benzonitrile

• Inchi： 1S/C13H9ClN2O/c14-12-7-10(16)3-6-13(12)17-11-4-1-9(8-15)2-5-11/h1-7H,16H2
• InChI Key： QSZHEJLSQHKYIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(C#N)=CC=1)N

Computed Properties

• Exact Mass: 244.0403406Da
• Monoisotopic Mass: 244.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59Ų